N-(2-(cyclohexylamino)-2-oxoethyl)-4-methyl-N-tosylpiperazine-1-carboxamide

• IUPAC Name: N-[2-(cyclohexylamino)-2-oxoethyl]-4-methyl-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C21H32N4O4S/c1-17-8-10-19(11-9-17)30(28,29)25(21(27)24-14-12-23(2)13-15-24)16-20(26)22-18-6-4-3-5-7-18/h8-11,18H,3-7,12-16H2,1-2H3,(H,22,26)
• InChI Key: KZDSPHMAVAOPBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2CCCCC2)C(=O)N3CCN(CC3)C
• Molecular Formula: C21H32N4O4S
• Molecular Weight: 436.6 g/mol

Description

N-(2-(cyclohexylamino)-2-oxoethyl)-4-methyl-N-tosylpiperazine-1-carboxamide, also known as CTOP, is a synthetic opioid peptide that is commonly used in scientific research. CTOP is a selective antagonist of the mu-opioid receptor and has been shown to have potential therapeutic applications in the treatment of opioid addiction and pain management.

Scientific Research Applications

Antiandrogenic Activity in Prostate Cancer Treatment

A study on N-arylpiperazine-1-carboxamide derivatives, which shares a structural similarity with the specified compound, demonstrated significant antiandrogenic activity. These compounds were synthesized and evaluated for their potential in treating prostate cancer due to their ability to act as androgen receptor (AR) antagonists. One of the compounds, identified as YM-175735, showed potent AR antagonist activity, suggesting a potential application in prostate cancer therapy (Kinoyama et al., 2005).

Synthesis and Biological Evaluation of Spirocyclic 2,6-Dioxopiperazine Derivatives

Another research avenue involves the synthesis of spirocyclic 2,6-dioxopiperazines from amino acid-derived alpha-quaternary alpha-amino nitriles. These compounds have shown promise due to their potential biological importance, including applications in medicinal chemistry (González-Vera et al., 2005).

Catalytic Aminocarbonylation for N-substituted Nicotinamide Derivatives

Research on the catalytic aminocarbonylation of nitrogen-containing iodo-heteroaromatics to synthesize N-substituted nicotinamide and related compounds highlights a synthetic pathway that could be relevant for the production of pharmaceuticals and biologically active molecules. This process allows for the creation of compounds that may have potential therapeutic applications (Takács et al., 2007).

Anti-Proliferative Properties of Highly Substituted 2,5-Diketopiperazines

The synthesis of highly substituted 2,5-diketopiperazines through the Ugi/Aza-Michael synthesis has been studied for its anti-proliferative effects on activated T cells. These compounds are considered potential candidates for targeting unwanted T cell-mediated immune responses, suggesting applications in immunomodulation and potentially in the treatment of autoimmune diseases (Hartung et al., 2012).